Cas no 374614-06-9 ((2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile
• CAS No: 374614-06-9
• MF: C₂₄H₁₆ClN₃S
• MW: 413.921942710876
• CID: 6589480
• PubChem ID: 1911093
• Update Time: 2025-07-17

(2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile
• (E)-2-(4-([1,1-biphenyl]-4-yl)thiazol-2-yl)-3-((4-chlorophenyl)amino)acrylonitrile
• 2-Thiazoleacetonitrile, 4-[1,1'-biphenyl]-4-yl-α-[[(4-chlorophenyl)amino]methylene]-
• (E)-3-(4-chloroanilino)-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (E)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-((4-chlorophenyl)amino)acrylonitrile
• AKOS005623252
• F0760-1376
• 374614-06-9
• (2E)-2-(4-{[1,1'-BIPHENYL]-4-YL}-1,3-THIAZOL-2-YL)-3-[(4-CHLOROPHENYL)AMINO]PROP-2-ENENITRILE

• Inchi： 1S/C24H16ClN3S/c25-21-10-12-22(13-11-21)27-15-20(14-26)24-28-23(16-29-24)19-8-6-18(7-9-19)17-4-2-1-3-5-17/h1-13,15-16,27H/b20-15+
• InChI Key： VUQMZWSDFMBOGI-HMMYKYKNSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(C3=CC=CC=C3)C=C2)=CS1)=C\NC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 413.0753464g/mol
• Monoisotopic Mass: 413.0753464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 617.3±65.0 °C(Predicted)
• pka: -1.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile

Research Briefing on (2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile (CAS: 374614-06-9)

In recent years, the compound (2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile (CAS: 374614-06-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and biphenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

Recent studies have elucidated the molecular interactions of (2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile with specific biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory activity against kinases involved in inflammatory pathways. The compound's ability to selectively bind to the ATP-binding site of these kinases underscores its potential as a lead candidate for developing anti-inflammatory drugs. Furthermore, structural-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability and reduce off-target effects.

In addition to its kinase inhibitory properties, (2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile has been investigated for its role in cancer therapy. Preclinical models have shown that this compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential and activating caspase pathways. A 2024 study in Cancer Research highlighted its synergistic effects when combined with conventional chemotherapeutic agents, suggesting its utility in combination therapies for resistant malignancies.

Despite these promising findings, challenges remain in the clinical translation of (2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile. Pharmacokinetic studies indicate that the compound exhibits moderate metabolic stability, necessitating further optimization to improve its half-life and reduce hepatic clearance. Ongoing research is focused on prodrug strategies and nanoformulations to enhance its delivery and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, (2E)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(4-chlorophenyl)aminoprop-2-enenitrile represents a versatile scaffold with broad therapeutic potential. Its dual functionality as a kinase inhibitor and apoptosis inducer positions it as a compelling candidate for further investigation. Future studies should prioritize addressing its pharmacokinetic limitations and exploring its applicability in diverse disease models. As the field advances, this compound may pave the way for novel treatment paradigms in inflammation and oncology.